1-tert-Butyl 6-methyl 4-hydroxy-2-methyl-1H-benzo[d]imidazole-1,6-dicarboxylate

• Molecular Formula: C15H18N2O5
• Molecular Weight: 306.31 g/mol
• IUPAC Name: 1-O-tert-butyl 6-O-methyl 4-hydroxy-2-methylbenzimidazole-1,6-dicarboxylate
• InChI: InChI=1S/C15H18N2O5/c1-8-16-12-10(17(8)14(20)22-15(2,3)4)6-9(7-11(12)18)13(19)21-5/h6-7,18H,1-5H3
• InChI Key: ALRUURDOBOBSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C(=O)OC(C)(C)C)C=C(C=C2O)C(=O)OC

Description

1-tert-Butyl 6-methyl 4-hydroxy-2-methyl-1H-benzo[d]imidazole-1,6-dicarboxylate is a useful research compound. Its molecular formula is C15H18N2O5 and its molecular weight is 306.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 1-(1,1-dimethylethyl) 6-methyl 2-methyl-4-[(phenylmethyl)oxy]-1H-benzimidazole-1,6-dicarboxylate (12.1 g, crude, STEP 2) and 20% palladium hydroxide (6.0 g) in tetrahydrofuran (250 mL) was stirred under hydrogen gas for 2 hours. The resulted mixture was filtered through a pad of Celite, and the filtrate was concentrated in vacuum. The residue was washed with hexane/diethyl ether (10:1) to give the title compound as a white solid (3.02 g, 28% for 3 steps).